Cas no 1807202-52-3 (Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807202-52-3
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4792078
• Update Time: 2025-05-19

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-19-11(18)4-7-2-3-10(20-12(14,15)16)8(5-13)9(7)6-17/h2-3H,4-5H2,1H3
• InChI Key： SJULRDZQZDETFU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OC)=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807202-52-3): A Comprehensive Overview

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807202-52-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with multiple functional groups, including a 3-chloromethyl group, a 2-cyano group, and a 4-(trifluoromethoxy) group. These substituents contribute to the compound's reactivity and potential biological activity, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the trifluoromethoxy group in this compound aligns with this trend, as fluorinated derivatives are often associated with increased binding affinity and prolonged half-life in biological systems. This feature makes Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate particularly attractive for drug discovery efforts.

The 3-chloromethyl moiety in the compound's structure introduces a reactive site that can be exploited for further functionalization. This property is particularly useful in synthetic chemistry, where such groups are often used as intermediates in the preparation of more complex molecules. Additionally, the 2-cyano group can participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are commonly employed in the synthesis of heterocyclic compounds.

Recent studies have demonstrated the potential of structurally diverse phenylacetate derivatives as modulators of biological pathways. The combination of the 3-chloromethyl, 2-cyano, and 4-(trifluoromethoxy) groups in Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate suggests that it may exhibit unique pharmacological properties. For instance, such compounds have been shown to interact with enzymes and receptors involved in inflammatory responses, making them candidates for therapeutic applications in conditions like arthritis and autoimmune diseases.

The pharmaceutical industry has increasingly focused on leveraging computational methods to predict the biological activity of novel compounds. The structural features of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate, particularly the presence of fluorine atoms and cyano groups, have been identified as key determinants of binding affinity to target proteins. Advanced computational models have been used to model the interactions between this compound and potential drug targets, providing insights into its mechanism of action.

In addition to its potential therapeutic applications, Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate has shown promise in agricultural research. Fluorinated compounds are known for their ability to enhance the efficacy of pesticides and herbicides due to their improved stability and bioavailability. The unique structure of this compound may make it a valuable tool in developing next-generation agrochemicals that are more effective and environmentally sustainable.

The synthesis of complex organic molecules like Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate requires sophisticated methodologies and precise control over reaction conditions. Modern synthetic techniques, such as transition metal catalysis and flow chemistry, have enabled the efficient preparation of such compounds with high yields and purity. These advancements have not only facilitated the production of research-grade materials but also opened new avenues for industrial-scale synthesis.

The safety and handling of organic compounds like this one are critical considerations in both laboratory and industrial settings. While not classified as hazardous materials under current regulations, proper protocols must be followed to ensure safe handling and minimize environmental impact. Researchers working with this compound should be familiar with best practices for chemical storage, waste disposal, and personal protective equipment.

The future prospects for Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate are vast, with ongoing research exploring its potential applications in drug discovery, material science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.